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Compound of Interest

Compound Name: Methyl 2-Oxovalerate

Cat. No.: B1581321

Essential Safety and Handling Guide for Methyl 2-
Oxovalerate

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Methyl 2-Oxovalerate
(CAS 6376-59-6) in a laboratory setting. The following procedures are designed to ensure the
safe handling, storage, and disposal of this compound, minimizing risks to researchers and the
environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-Oxovalerate is classified as a combustible liquid.[1] While specific toxicity data is
limited, related compounds suggest it may cause skin and eye irritation. Therefore, appropriate
personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Eye and Face Protection

Chemical safety goggles are required. A face
shield should be worn in situations with a splash

hazard.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) must be worn. Regularly inspect

gloves for any signs of degradation or puncture.

Skin and Body Protection

A flame-retardant lab coat is required. Additional
protective clothing may be necessary depending

on the scale of the operation.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of vapors.

Il. Quantitative Data Summary

The following table summarizes the available quantitative data for Methyl 2-Oxovalerate.

Property Value Source
Molecular Formula CeH1003 PubChem
Molecular Weight 130.14 g/mol PubChem
Physical State Liquid TCI
Appearance \.Nhi.te to Yellow to Green clear TCl
liquid

Boiling Point 62 °C /12 mmHg TCI

Flash Point 61 °C TCI
Specific Gravity 1.03 TCI

lll. Operational Plan: Handling and Storage
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Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE as outlined in Section I.

Have a spill kit readily accessible.

Prepare a designated and clearly labeled waste container for Methyl 2-Oxovalerate waste.
Handling:

o Conduct all work with Methyl 2-Oxovalerate inside a chemical fume hood.

o Ground all equipment to prevent static discharge, as the substance is a combustible liquid.
e Avoid contact with skin, eyes, and clothing.

o Keep the container tightly closed when not in use.

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[1]

Storage:
e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

» Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[2]

IV. Disposal Plan

Waste Collection:

o Collect all Methyl 2-Oxovalerate waste, including contaminated materials (e.g., pipette tips,
paper towels), in a designated, sealed, and properly labeled waste container.
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Disposal Procedure:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.
e Do not dispose of Methyl 2-Oxovalerate down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

V. Emergency Procedures
Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
Fire:

o Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.
e Do not use a solid stream of water, as it may scatter and spread the fire.
Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Workflow for Safe Handling of Methyl 2-
Oxovalerate
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Start: Obtain Methyl 2-Oxovalerate
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Caption: Workflow for the safe handling of Methyl 2-Oxovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581321#personal-protective-equipment-for-
handling-methyl-2-oxovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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